Cas no 899956-64-0 (N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide)

• Product Name: N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide
• CAS No: 899956-64-0
• MF: C₁₆H₂₂ClN₃O₃
• MW: 339.817183017731
• CID: 5490066
• PubChem ID: 7585430
• Update Time: 2025-05-21

N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-methylphenyl)-N-(3-morpholin-4-ylpropyl)oxamide
• F2795-1028
• AKOS024467657
• VU0499588-1
• 899956-64-0
• N-(5-chloro-2-methylphenyl)-N'-[3-(morpholin-4-yl)propyl]ethanediamide
• N1-(5-chloro-2-methylphenyl)-N2-(3-morpholinopropyl)oxalamide
• Z436197654
• N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide

• Inchi： 1S/C16H22ClN3O3/c1-12-3-4-13(17)11-14(12)19-16(22)15(21)18-5-2-6-20-7-9-23-10-8-20/h3-4,11H,2,5-10H2,1H3,(H,18,21)(H,19,22)
• InChI Key： SJUQTVNHVOTWRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C(NCCCN1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 339.1349693g/mol
• Monoisotopic Mass: 339.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide

Professional Introduction to N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 899956-64-0)

N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide, identified by its CAS number 899956-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, represents a promising candidate for further research and development in medicinal applications.

The molecular framework of N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide incorporates a combination of aromatic and heterocyclic moieties, which are known for their diverse biological activities. The presence of a 5-chloro-2-methylphenyl group suggests potential interactions with various biological targets, while the morpholin-4-yl moiety adds another layer of complexity, likely contributing to the compound's pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide make it a compelling subject for investigation in these areas. For instance, the chloro substituent on the aromatic ring may enhance binding affinity to certain enzymes or receptors, while the morpholine ring could influence solubility and metabolic stability.

Current research in medicinal chemistry often emphasizes the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The synthesis and characterization of N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide aligns with this trend, as it allows researchers to explore the relationship between molecular structure and biological activity. This compound serves as a valuable tool for understanding how specific functional groups contribute to pharmacological effects.

The potential applications of N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide extend beyond academic research. In drug discovery pipelines, such compounds are often screened for their ability to interact with therapeutic targets. Preliminary studies may involve evaluating their efficacy in cell-based assays or animal models, which could provide insights into their therapeutic potential. The compound's unique structural features make it an attractive candidate for further exploration in this context.

The synthesis of N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, may be employed to construct the desired molecular framework. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is essential for confirming the identity and purity of the final product.

In conclusion, N-(5-chloro-2-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 899956-64-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for researchers investigating novel therapeutic agents. As scientific understanding continues to evolve, compounds like this one will play a crucial role in the development of next-generation medications.